2-[(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)methoxy]-6-(trifluoromethyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl- . It is a complex organic compound that contains several functional groups, including a pyrimidine ring and a triazole ring .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-7(4H)-one was synthesized as an intermediate product for the synthesis of the antiviral drug Triazide® under microwave radiation . The conversion of the starting reagents to the target product reached 95% due to experimentally selected conditions .Molecular Structure Analysis
The molecular structure of similar compounds has been studied. For example, in one study, the triazolopyrimidine ligand showed a different and unusual coordination mode, giving rise to structures with diverse topologies and dimensionality .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been explored. Conventional reactions of the versatile multidentate ligand 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one with metallic (II) salts lead to three novel multidimensional complexes .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, the molecular weight of [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl- is 150.1380 .Scientific Research Applications
Antiviral Properties
The synthesis of 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one , an intermediate product in the production of the antiviral drug Triazide® , highlights its potential in combating viral infections . Researchers have explored its efficacy against various viruses, including influenza and other RNA viruses.
Influenza Virus Inhibition
A study identified a compound based on the [1,2,4]triazolo[1,5-a]pyrimidine scaffold that effectively inhibits influenza virus RNA polymerase PA–PB1 subunit heterodimerization . This finding suggests its promise as an antiviral agent.
Autoimmune Disease Targets
The tri-azolopyrimidine scaffold can be tuned to inhibit human dihydroorotate dehydrogenase (DHODH), a crucial target for autoimmune diseases . This property opens avenues for drug development in autoimmune disorders.
Coordination Chemistry
The versatile ligand 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one forms novel multidimensional complexes with metallic salts, such as copper and cobalt . These complexes exhibit interesting structural and magnetic properties, making them relevant in coordination chemistry.
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) scaffold, which is a part of the compound, is known to be present in diverse important structures in agriculture and medicinal chemistry .
Mode of Action
The tps scaffold is known to interact with various targets, leading to a wide range of biological activities such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer .
Biochemical Pathways
The tps scaffold is known to interact with several biochemical pathways, leading to its diverse biological activities .
Pharmacokinetics
It is suggested that uptake, translocation, and metabolism play key roles in modulating the biological activity of similar compounds .
Result of Action
The tps scaffold is known to have a wide range of biological activities, suggesting that it may have multiple effects at the molecular and cellular levels .
Future Directions
The future directions in the research of similar compounds involve the development of more efficient synthesis methods and the exploration of their potential applications. For instance, the synthesis of 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-7(4H)-one was achieved under microwave radiation, which is a more energy-efficient method . Furthermore, these compounds have shown potential as antiviral drugs , suggesting a promising direction for future research.
properties
IUPAC Name |
5-methyl-7-[3-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]pyrrolidin-1-yl]-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3N6O/c1-11-7-15(26-16(23-11)21-10-22-26)25-6-5-12(8-25)9-27-14-4-2-3-13(24-14)17(18,19)20/h2-4,7,10,12H,5-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBYAXKLEUBYOOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=NN2C(=C1)N3CCC(C3)COC4=CC=CC(=N4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F3N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-{5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)methoxy]-6-(trifluoromethyl)pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.